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Introduction

Dilithium azelate, the dilithium salt of nonanedioic acid (azelaic acid), is a chemical compound
with established applications in industrial chemistry, primarily as a co-thickener in the
production of high-performance lithium complex greases.[1][2] Its bifunctional nature, arising
from the two carboxylate groups, allows it to form stable complexes that enhance the thermal
and mechanical properties of lubricating greases.[1] While its primary use is in materials
science, the parent molecule, azelaic acid, possesses known biological activities, suggesting
potential, albeit largely unexplored, avenues for dilithium azelate in other fields, including drug
development.[3]

This technical guide provides a comprehensive overview of the known chemical properties of
dilithium azelate, with a focus on quantitative data, experimental protocols for its synthesis,
and a discussion of its spectral and thermal characteristics.

Chemical and Physical Properties

Dilithium azelate is typically described as a white or off-white solid.[1] There is some variability
in the reported physical properties, which is common for chemical data from different
commercial suppliers. A summary of the available quantitative data is presented in Table 1.
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Property Value Source(s)
Molecular Formula CoH14Li204 [11[4]15]16]
Molecular Weight 200.09 g/mol [1][5]
CAS Number 38900-29-7 [1][4][5]16]
Appearance White to off-white solid/powder  [1]
Melting Point 160.5 °C [1]
Boiling Point 370.5 °C at 760 mmHg [1]
Density 1.131 g/cm3 [1]
Flash Point 192.1 °C [1]
Information not readily
Solubility available. The parent azelaic
acid is slightly soluble in water.
LogP -0.78310 [1]

Synthesis of Dilithium Azelate

The primary documented synthesis of dilithium azelate is an in-situ reaction during the
production of lithium complex greases. This process involves the neutralization of azelaic acid
with a lithium base, typically lithium hydroxide, in a base oil medium.

Experimental Protocol: In-Situ Synthesis in a Grease
Matrix

The following is a generalized experimental protocol derived from patent literature for the
laboratory-scale synthesis of a lithium complex grease containing dilithium azelate.

Materials:
o Azelaic acid

» 12-hydroxystearic acid (optional, for complex grease formation)
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Lithium hydroxide monohydrate (LiOH-H20)

Base oil (e.g., mineral oil)

Reaction kettle equipped with a stirrer and heating mantle

Thermometer

Procedure:

Charging the Reactor: Charge the reaction kettle with the desired amount of base oil.

Dissolution of Acids: Add azelaic acid and, if applicable, 12-hydroxystearic acid to the base
oil. Heat the mixture to 80-90 °C with continuous stirring until the acids are completely
dissolved.

Saponification: Prepare an aqueous solution of lithium hydroxide monohydrate. Slowly add
the lithium hydroxide solution to the hot oil-acid mixture. The reaction is exothermic.

Dehydration: Increase the temperature of the mixture to 140-160 °C to drive off the water
from the reaction and the lithium hydroxide solution. This step is crucial for the formation of
the grease structure.

Heating to Top Temperature: After dehydration, the temperature is further raised to 200-220
°C to ensure complete reaction and the formation of a homogeneous soap melt.

Cooling and Milling: The mixture is then cooled in a controlled manner. During cooling, the
lithium soaps, including dilithium azelate, crystallize to form the grease's fibrous thickener
structure. The final product is often milled to achieve the desired consistency.

Logical Relationship of Synthesis Steps
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Figure 1: Generalized Workflow for the In-Situ Synthesis of Dilithium Azelate
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Caption: Generalized workflow for the in-situ synthesis of dilithium azelate.

Spectral Properties
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Detailed experimental spectra (*H NMR, 3C NMR, FTIR) for pure, isolated dilithium azelate
are not readily available in the public domain. However, the expected spectral characteristics
can be inferred from the known behavior of similar metal carboxylates.

Infrared (IR) Spectroscopy

The formation of a carboxylate salt from a carboxylic acid results in a characteristic shift in the
carbonyl stretching frequency. For dilithium azelate, the key IR absorptions are expected to
be:

e Asymmetric COO~ Stretch: A strong band is anticipated in the region of 1550-1610 cm~2.
This is a shift from the C=0 stretch of the parent azelaic acid, which occurs at a higher
frequency (typically around 1700 cm™1).

o Symmetric COO~ Stretch: A weaker band is expected between 1400-1450 cm~1.

The presence of these two distinct peaks, and the disappearance of the broad O-H stretch from
the carboxylic acid, would confirm the formation of the dilithium salt.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Specific H and 3C NMR data for dilithium azelate were not found in the reviewed literature.
However, the spectra would be expected to reflect the symmetrical nature of the azelate
dianion.

e 1H NMR: The proton signals would be expected to be similar to those of azelaic acid, with
slight upfield or downfield shifts due to the change in the electronic environment at the
carboxylate ends. The acidic proton signal of the carboxylic acid would be absent.

e 13C NMR: The most significant change would be observed for the carbonyl carbon. In the
parent acid, this signal is typically around 175-180 ppm. In the salt, this signal is expected to
shift, and due to the symmetry of the dianion, a single signal would be expected for both
carboxylate carbons. The aliphatic carbon signals would likely experience minor shifts.

Thermal Properties

While specific TGA/DTA data for dilithium azelate is not available, the thermal stability of
lithium dicarboxylates is a subject of interest, particularly in the context of materials for lithium-

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.researchgate.net/profile/John-Monhemius/publication/257130784_Infrared_spectroscopy_of_metal_carboxylates_II_Analysis_of_FeIII_Ni_and_Zn_carboxylate_solutions/links/5a0bfa650f7e9b0cc025c380/Infrared-spectroscopy-of-metal-carboxylates-II-Analysis-of-FeIII-Ni-and-Zn-carboxylate-solutions.pdf
https://www.911metallurgist.com/blog/ir-infrared-absorption-bands-carboxylate/
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ion batteries.[9] Generally, the thermal decomposition of such salts involves the loss of carbon
dioxide and the formation of lithium carbonate, which itself decomposes at higher
temperatures.[10][11]

A generalized experimental protocol for the thermal analysis of a solid sample like dilithium
azelate is as follows:

Experimental Protocol: Thermogravimetric Analysis (TGA)

 Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to
the manufacturer's specifications.

o Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of finely powdered
dilithium azelate into a tared TGA crucible (e.g., alumina or platinum).

o Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow
rate.

o Temperature Program: Heat the sample from ambient temperature to a final temperature
(e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min).

o Data Acquisition: Record the sample mass as a function of temperature. The resulting plot of
mass vs. temperature is the TGA curve. The derivative of this curve can also be plotted to
identify the temperatures of maximum mass loss rate.

Logical Relationship for Thermal Analysis
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Figure 2: Logical Flow of Thermal Analysis
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Caption: Logical flow of thermal analysis for dilithium azelate.

Applications and Potential Research Directions

The primary established application of dilithium azelate is as a complexing agent in lithium
greases, where it contributes to a higher dropping point and improved thermal stability.[1] It is
also mentioned as being used in organic synthesis as a catalyst or reagent.[1]

Given the dermatological applications of its parent compound, azelaic acid (used in the
treatment of acne and rosacea), there is a potential for exploring the biological activity of
dilithium azelate.[3] However, there is currently no readily available literature on its use in drug
development or its interaction with biological signaling pathways. Future research could
investigate its solubility in pharmaceutically acceptable solvents, its skin permeability, and its
potential as a more soluble alternative to azelaic acid in topical formulations.
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Conclusion

Dilithium azelate is a compound with well-defined, albeit niche, industrial applications. Its
chemical and physical properties are cataloged, though with some inconsistencies in reported
values. The synthesis is understood primarily within the context of in-situ industrial processes.
A significant gap in the scientific literature exists regarding detailed spectroscopic and thermal
analysis data for the pure compound. Further research is warranted to fully characterize this
molecule, which may open up new avenues for its application beyond its current use in
lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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